4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid

• IUPAC Name: 4-(5-chloro-2-methoxyphenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C14H11ClO4/c1-19-13-5-3-9(15)7-11(13)10-4-2-8(14(17)18)6-12(10)16/h2-7,16H,1H3,(H,17,18)
• InChI Key: RUGWNGZRHNLWPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C14H11ClO4
• DSSTOX Substance ID: DTXSID10691100
• Molecular Weight: 278.69 g/mol
• CAS No.: 1261943-70-7

Description

4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid is an organic compound with a complex structure that includes a chloro-substituted methoxyphenyl group and a hydroxybenzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 5-chloro-2-methoxyphenylboronic acid with a suitable benzoic acid derivative under Suzuki-Miyaura cross-coupling conditions. This reaction is catalyzed by palladium complexes and requires a base such as potassium carbonate in an aqueous or alcoholic solvent .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The chloro group can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products

Oxidation: Formation of 4-(5-Chloro-2-methoxyphenyl)-3-oxobenzoic acid.

Reduction: Formation of 4-(2-Methoxyphenyl)-3-hydroxybenzoic acid.

Substitution: Formation of 4-(5-Methoxy-2-methoxyphenyl)-3-hydroxybenzoic acid.

Scientific Research Applications

4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 4-(5-Chloro-2-methoxyphenyl)-2-methylthiazole
• N-(5-Chloro-2-hydroxy-phenyl)-acetamide
• 5-Chloro-2-methoxyphenylboronic acid

Uniqueness

4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its chloro and methoxy substituents, along with the hydroxybenzoic acid moiety, make it a versatile compound for various applications .